Cas no 923679-78-1 (5-Hydroxy-5,6,7,8-tetrahydroquinolin-2(1H)-one)

5-Hydroxy-5,6,7,8-tetrahydroquinolin-2(1H)-one is a bicyclic organic compound featuring a hydroxyl group at the 5-position and a ketone functionality at the 2-position of a partially hydrogenated quinoline scaffold. This structure imparts versatility as a synthetic intermediate in pharmaceutical and agrochemical research, particularly for the development of bioactive molecules. The presence of both hydroxyl and carbonyl groups enhances its reactivity, enabling selective functionalization. Its partially saturated ring system contributes to stability while retaining opportunities for further derivatization. The compound is of interest in medicinal chemistry due to its potential as a precursor for heterocyclic frameworks with biological activity. Proper handling under inert conditions is recommended to preserve its integrity.
5-Hydroxy-5,6,7,8-tetrahydroquinolin-2(1H)-one structure
923679-78-1 structure
Product Name:5-Hydroxy-5,6,7,8-tetrahydroquinolin-2(1H)-one
CAS No:923679-78-1
MF:C9H11NO2
MW:165.189142465591
CID:5733119
PubChem ID:44891519
Update Time:2025-10-05

5-Hydroxy-5,6,7,8-tetrahydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxy-5,6,7,8-tetrahydro-2(1H)-quinolinone
    • AKOS005208355
    • F2124-0300
    • 5-hydroxy-5,6,7,8-tetrahydro-1H-quinolin-2-one
    • 923679-78-1
    • 5-Hydroxy-5,6,7,8-tetrahydroquinolin-2(1H)-one
    • 2(1H)-Quinolinone, 5,6,7,8-tetrahydro-5-hydroxy-
    • Inchi: 1S/C9H11NO2/c11-8-3-1-2-7-6(8)4-5-9(12)10-7/h4-5,8,11H,1-3H2,(H,10,12)
    • InChI Key: ZVFNZWIIQXHQTJ-UHFFFAOYSA-N
    • SMILES: OC1C2C=CC(NC=2CCC1)=O

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 489.0±45.0 °C(Predicted)
  • pka: 12.63±0.40(Predicted)

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5-Hydroxy-5,6,7,8-tetrahydroquinolin-2(1H)-one Related Literature

Additional information on 5-Hydroxy-5,6,7,8-tetrahydroquinolin-2(1H)-one

5-Hydroxy-5,6,7,8-tetrahydroquinolin-2(1H)-one (CAS No. 923679-78-1): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 5-Hydroxy-5,6,7,8-tetrahydroquinolin-2(1H)-one (CAS No. 923679-78-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique tetrahydroquinoline backbone and hydroxyl functional group, is widely studied for its potential applications in drug discovery, material science, and agrochemical development. Its structural versatility and bioactive properties make it a focal point for researchers exploring novel therapeutic agents and functional materials.

The compound's CAS number 923679-78-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in 5-Hydroxy-5,6,7,8-tetrahydroquinolin-2(1H)-one, as researchers seek sustainable and efficient synthetic routes. Questions like *"What are the synthetic methods for 5-Hydroxy-tetrahydroquinolinones?"* or *"How is this compound used in medicinal chemistry?"* are frequently searched, reflecting its relevance in contemporary science.

From a structural perspective, the tetrahydroquinoline core of this compound is a privileged scaffold in medicinal chemistry, often associated with bioactivity and drug-likeness. The addition of a hydroxyl group at the 5-position enhances its potential for hydrogen bonding, a feature critical for interactions with biological targets. This has led to investigations into its role as a precursor for antioxidant and anti-inflammatory agents, aligning with the growing demand for natural and synthetic antioxidants in health supplements.

In the context of sustainability, researchers are exploring eco-friendly catalytic systems to synthesize 5-Hydroxy-5,6,7,8-tetrahydroquinolin-2(1H)-one, addressing concerns about solvent waste and energy consumption. Such efforts resonate with the broader push toward green synthesis, a topic frequently queried in scientific forums. Additionally, its potential applications in flavors and fragrances have sparked interest, given the compound's structural similarity to naturally occurring quinoline derivatives.

The compound's physicochemical properties, such as solubility and stability, are also under scrutiny, particularly for formulation scientists. Questions like *"Is 5-Hydroxy-tetrahydroquinolin-2-one water-soluble?"* highlight practical considerations for its use in pharmaceutical formulations. Moreover, its spectroscopic data (e.g., NMR, IR) are well-documented, aiding in quality control and regulatory compliance.

In summary, 5-Hydroxy-5,6,7,8-tetrahydroquinolin-2(1H)-one (CAS No. 923679-78-1) represents a versatile and promising compound with applications spanning drug development, material science, and sustainable chemistry. Its study aligns with current scientific priorities, making it a valuable subject for ongoing research and innovation.

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